Cas no 1689946-02-8 ((1S)-2-azido-1-(2,3-difluorophenyl)ethan-1-ol)

• Product Name: (1S)-2-azido-1-(2,3-difluorophenyl)ethan-1-ol
• CAS No: 1689946-02-8
• MF: C₈H₇F₂N₃O
• MW: 199.157488107681
• CID: 5998212
• PubChem ID: 108254726
• Update Time: 2025-05-24

(1S)-2-azido-1-(2,3-difluorophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-azido-1-(2,3-difluorophenyl)ethan-1-ol
• 1689946-02-8
• EN300-1147152

• Inchi： 1S/C8H7F2N3O/c9-6-3-1-2-5(8(6)10)7(14)4-12-13-11/h1-3,7,14H,4H2/t7-/m1/s1
• InChI Key： ZYKDWFSPWUAMOM-SSDOTTSWSA-N
• SMILES： FC1C(=CC=CC=1[C@@H](CN=[N+]=[N-])O)F

Computed Properties

• Exact Mass: 199.05571818g/mol
• Monoisotopic Mass: 199.05571818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (1S)-2-azido-1-(2,3-difluorophenyl)ethan-1-ol

Introduction to (1S)-2-azido-1-(2,3-difluorophenyl)ethan-1-ol (CAS No. 1689946-02-8)

The compound (1S)-2-azido-1-(2,3-difluorophenyl)ethan-1-ol, identified by its CAS number 1689946-02-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its chiral center and azido functional group, has garnered considerable attention due to its potential applications in drug development and synthetic organic chemistry. The presence of both fluorine atoms in the aromatic ring and the azido substituent introduces unique electronic and steric properties, making it a versatile building block for more complex molecular architectures.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated compounds, owing to their enhanced metabolic stability and improved binding affinity to biological targets. The 2,3-difluorophenyl moiety in this compound is particularly noteworthy, as it has been shown to modulate the pharmacokinetic profile of drugs by influencing their solubility and lipophilicity. This feature is crucial for designing molecules that exhibit optimal pharmacological activity while minimizing side effects.

The azido group, another key structural feature of (1S)-2-azido-1-(2,3-difluorophenyl)ethan-1-ol, serves as a versatile handle for further chemical modifications. Azides are widely employed in synthetic chemistry as intermediates for constructing more complex molecules, including heterocycles and biologically active compounds. The chiral center at the (1S) configuration adds an additional layer of complexity, enabling the synthesis of enantiomerically pure compounds that are essential for targeted drug therapy.

Recent studies have highlighted the importance of fluorinated azido compounds in medicinal chemistry. For instance, derivatives of this class have been investigated for their potential antimicrobial and anti-inflammatory properties. The combination of fluorine and azide functionalities allows for fine-tuning of molecular interactions with biological targets, leading to improved therapeutic efficacy. Moreover, the stereochemical purity of (1S)-2-azido-1-(2,3-difluorophenyl)ethan-1-ol ensures that its biological activity is not compromised by racemic impurities, which can often lead to reduced efficacy or unexpected side effects.

The synthetic pathways to (1S)-2-azido-1-(2,3-difluorophenyl)ethan-1-ol also warrant discussion. The synthesis typically involves the introduction of the azido group onto a precursor molecule followed by functionalization at the chiral center. Advanced techniques such as asymmetric hydrogenation and transition-metal-catalyzed reactions have been employed to achieve high enantioselectivity. These methods not only enhance the yield but also improve the overall purity of the final product, which is critical for pharmaceutical applications.

In addition to its pharmaceutical applications, this compound has shown promise in materials science and chemical biology. The unique electronic properties of fluorinated aromatic rings make them attractive for designing organic semiconductors and luminescent materials. Furthermore, the azido group can be used to tag biomolecules or probe biological pathways, providing valuable insights into cellular processes. Such applications underscore the versatility of (1S)-2-azido-1-(2,3-difluorophenyl)ethan-1-ol beyond traditional drug development.

Looking ahead, the continued exploration of fluorinated azido compounds is expected to yield novel therapeutic agents with improved pharmacological profiles. The ability to precisely control molecular structure and function will be pivotal in addressing unmet medical needs. As synthetic methodologies evolve, we can anticipate even more efficient and scalable routes to complex molecules derived from (1S)-2-azido-1-(2,3-difluorophenyl)ethan-1-ol. This will not only accelerate drug discovery but also open new avenues for research in chemical biology and materials science.